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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a key organic compound often encountered in
the pharmaceutical industry. Its primary significance lies in its role as a process impurity in the
synthesis of Tamsulosin, a widely prescribed al-adrenoceptor antagonist for the treatment of
benign prostatic hypertrophy.[1][2][3] The presence and quantity of this impurity, designated as
Tamsulosin EP Impurity E, are critical quality attributes that require careful monitoring and
control during drug manufacturing.[1][2][3] This technical guide provides a comprehensive
overview of the molecular structure, weight, and a plausible synthetic pathway for 5-Formyl-2-
methoxybenzenesulfonamide, tailored for professionals in research and drug development.

Molecular Structure and Properties

The molecular structure of 5-Formyl-2-methoxybenzenesulfonamide consists of a benzene
ring substituted with a formyl group (-CHO), a methoxy group (-OCH3), and a sulfonamide
group (-SO2NH2).

Physicochemical Data

A summary of the key quantitative data for 5-Formyl-2-methoxybenzenesulfonamide is
presented in the table below for easy reference and comparison.
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Property Value References
Molecular Formula C8HIONO4S [1112]
Molecular Weight 215.23 g/mol [1]
CAS Number 105764-07-6 [1]
Melting Point >155 °C (decomposition) [1]
Predicted Boiling Point 458.5 °C [1]
Solubility Slightly solut.)le in DMSO and
Methanol (with heating)
Synonyms Tamsulosin EP Impurity E [1112][3]

Experimental Protocols: Synthesis of 5-Formyl-2-
methoxybenzenesulfonamide

The following section details a plausible experimental protocol for the synthesis of 5-Formyl-2-
methoxybenzenesulfonamide. This procedure is adapted from established formylation
methods for structurally related compounds, specifically the synthesis of methyl 5-formyl-2-
methoxybenzoate.[4] The core of this synthesis is the Duff reaction, which involves the
formylation of an activated aromatic ring using hexamine (urotropine).

Objective:

To synthesize 5-Formyl-2-methoxybenzenesulfonamide via the formylation of 2-
methoxybenzenesulfonamide.

Materials:

¢ 2-methoxybenzenesulfonamide
e Methanesulfonic acid
» Urotropine (Hexamine)

e Sodium hydroxide solution
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Water

Standard laboratory glassware and equipment (reaction flask, condenser, magnetic stirrer,
filtration apparatus)

Procedure:

Reaction Setup: In a suitable reaction flask equipped with a magnetic stirrer and a
condenser, dissolve 2-methoxybenzenesulfonamide in methanesulfonic acid.

Cooling: Cool the resulting solution to a temperature between 0-10 °C using an ice bath.

Addition of Formylating Agent: While maintaining the temperature, slowly add urotropine to
the reaction mixture.

Reaction: After the addition is complete, heat the reaction mixture to approximately 80-90 °C.
Allow the reaction to proceed for 16-20 hours.

Quenching and Neutralization: After the reaction is complete, cool the mixture to room
temperature. Carefully add water to the reaction flask to quench the reaction. Adjust the pH
of the solution to 6-7 using a sodium hydroxide solution.

Isolation and Purification: The product will precipitate out of the solution upon neutralization.
Isolate the solid product by filtration. Wash the filter cake with water to remove any remaining
impurities.

Drying: Dry the purified product to obtain 5-Formyl-2-methoxybenzenesulfonamide.

Visualizations
Logical Workflow for the Synthesis of 5-Formyl-2-
methoxybenzenesulfonamide

The following diagram illustrates the logical steps involved in the proposed synthesis of 5-

Formyl-2-methoxybenzenesulfonamide.
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Synthesis Workflow

1. Dissolve 2-methoxybenzenesulfonamide
in methanesulfonic acid

:

2. Cool the solution
to 0-10 °C

:

3. Add Urotropine

l

4. Heat the reaction mixture

to 80-90 °C for 16-20h

5. Quench with water and
neutralize with NaOH

6. Isolate product by filtration

7. Wash and Dry the product
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Caption: A logical workflow diagram for the synthesis of 5-Formyl-2-
methoxybenzenesulfonamide.
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Relationship of 5-Formyl-2-methoxybenzenesulfonamide
to Tamsulosin Synthesis

This diagram illustrates the position of 5-Formyl-2-methoxybenzenesulfonamide as a
potential impurity originating from a side-reaction or an unreacted starting material in the
broader synthesis pathway of Tamsulosin.
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Caption: Relationship of 5-Formyl-2-methoxybenzenesulfonamide as an impurity in

Tamsulosin synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b583330?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/CN111170900A/en
https://patents.google.com/patent/CN111170900A/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB12675764_EN.htm
https://patents.google.com/patent/RU2419605C2/en
https://patents.google.com/patent/RU2419605C2/en
https://patents.google.com/patent/CN109096107B/en
https://patents.google.com/patent/CN109096107B/en
https://www.benchchem.com/product/b583330#5-formyl-2-methoxybenzenesulfonamide-molecular-structure-and-weight
https://www.benchchem.com/product/b583330#5-formyl-2-methoxybenzenesulfonamide-molecular-structure-and-weight
https://www.benchchem.com/product/b583330#5-formyl-2-methoxybenzenesulfonamide-molecular-structure-and-weight
https://www.benchchem.com/product/b583330#5-formyl-2-methoxybenzenesulfonamide-molecular-structure-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b583330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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